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Compound of Interest

Compound Name:
L-Threonine, N-(2-hydroxyethyl)-

(9CI)

Cat. No.: B584059 Get Quote

For research, scientific, and drug development professionals, ensuring the safe and compliant

disposal of laboratory chemicals is paramount. This document provides a detailed, step-by-step

guide for the proper disposal of L-Threonine, N-(2-hydroxyethyl)- (9CI), a derivative of the

amino acid L-Threonine.

While specific hazard data for L-Threonine, N-(2-hydroxyethyl)- (9CI) (CAS No. 154674-59-6)

is not readily available, the parent compound, L-Threonine, is not classified as a hazardous

substance.[1][2][3] However, it is crucial to adopt a conservative approach and follow

institutional and local regulations for chemical waste disposal. Do not empty into drains.[1][4]

Hazard and Safety Information Summary
The following table summarizes the known information for the parent compound, L-Threonine,

which can serve as a preliminary guide. Researchers must handle L-Threonine, N-(2-
hydroxyethyl)- (9CI) with standard laboratory precautions.
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Property
Data for L-Threonine
(Parent Compound)

Source

GHS Classification Not classified as hazardous [1][2]

Physical State Solid, white powder [3]

Solubility Soluble in water [3]

Stability Stable under normal conditions [3]

Incompatible Materials Strong oxidizing agents [3]

Hazardous Decomposition

When heated to

decomposition, may emit toxic

fumes of nitric oxide.[5]

[5]

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the safe disposal of L-Threonine, N-(2-
hydroxyethyl)- (9CI).

Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn, including safety glasses, gloves, and a lab coat.

Waste Identification and Collection:

Treat L-Threonine, N-(2-hydroxyethyl)- (9CI) as a chemical waste product.

Do not mix with other waste streams.[6]

Collect waste in a designated, compatible, and properly sealed container.[6] The original

container can be used if it is in good condition.

Labeling:

Clearly label the waste container with "HAZARDOUS WASTE" (as a precautionary

measure), the full chemical name "L-Threonine, N-(2-hydroxyethyl)- (9CI)", and the

approximate quantity.[6]
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Storage:

Store the waste container in a designated, well-ventilated, and secure area, away from

incompatible materials such as strong oxidizing agents.

Ensure the container is tightly capped at all times, except when adding waste.[6]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) office or the designated

waste management provider to arrange for pickup.

Provide them with all necessary information about the waste, including the chemical name

and any available safety data.

Contaminated Materials:

Any materials, such as gloves, wipes, or weighing papers, that are contaminated with L-
Threonine, N-(2-hydroxyethyl)- (9CI) should be placed in the same labeled waste

container.

Handle contaminated packages in the same way as the substance itself.[1][4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
Threonine, N-(2-hydroxyethyl)- (9CI).
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Start: Disposal of
L-Threonine, N-(2-hydroxyethyl)- (9CI)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify as Chemical Waste

Use a Designated, Labeled,
and Compatible Waste Container

Label Container with:
'HAZARDOUS WASTE'

Chemical Name
Quantity

Store in a Secure,
Ventilated Area

Contact Institutional EHS
for Waste Pickup

Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for L-Threonine, N-(2-hydroxyethyl)- (9CI).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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